3-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-3-formyl-4H-pyridin-4-yl]-2-oxopropanoic acid
3-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-3-formyl-4H-pyridin-4-yl]-2-oxopropanoic acid
Brand Name:
Vulcanchem
CAS No.:
110241-41-3
VCID:
VC0033548
InChI:
InChI=1S/C24H30N6O17P2/c25-20-15-21(27-8-26-20)30(9-28-15)23-19(36)17(34)14(46-23)7-44-49(41,42)47-48(39,40)43-6-13-16(33)18(35)22(45-13)29-2-1-10(11(4-29)5-31)3-12(32)24(37)38/h1-2,4-5,8-10,13-14,16-19,22-23,33-36H,3,6-7H2,(H,37,38)(H,39,40)(H,41,42)(H2,25,26,27)/t10?,13-,14-,16-,17-,18-,19-,22-,23-/m1/s1
SMILES:
C1=CN(C=C(C1CC(=O)C(=O)O)C=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O
Molecular Formula:
C24H30N6O17P2
Molecular Weight:
736.5 g/mol
3-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-3-formyl-4H-pyridin-4-yl]-2-oxopropanoic acid
CAS No.: 110241-41-3
Main Products
VCID: VC0033548
Molecular Formula: C24H30N6O17P2
Molecular Weight: 736.5 g/mol
![3-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-3-formyl-4H-pyridin-4-yl]-2-oxopropanoic acid - 110241-41-3](/images/no_structure.jpg)
| CAS No. | 110241-41-3 |
|---|---|
| Product Name | 3-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-3-formyl-4H-pyridin-4-yl]-2-oxopropanoic acid |
| Molecular Formula | C24H30N6O17P2 |
| Molecular Weight | 736.5 g/mol |
| IUPAC Name | 3-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-3-formyl-4H-pyridin-4-yl]-2-oxopropanoic acid |
| Standard InChI | InChI=1S/C24H30N6O17P2/c25-20-15-21(27-8-26-20)30(9-28-15)23-19(36)17(34)14(46-23)7-44-49(41,42)47-48(39,40)43-6-13-16(33)18(35)22(45-13)29-2-1-10(11(4-29)5-31)3-12(32)24(37)38/h1-2,4-5,8-10,13-14,16-19,22-23,33-36H,3,6-7H2,(H,37,38)(H,39,40)(H,41,42)(H2,25,26,27)/t10?,13-,14-,16-,17-,18-,19-,22-,23-/m1/s1 |
| Standard InChIKey | KMUXHEHGGAHXNF-HXMAPSATSA-N |
| Isomeric SMILES | C1=CN(C=C(C1CC(=O)C(=O)O)C=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O |
| SMILES | C1=CN(C=C(C1CC(=O)C(=O)O)C=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O |
| Canonical SMILES | C1=CN(C=C(C1CC(=O)C(=O)O)C=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O |
| Synonyms | 3-(4-(reduced 3-pyridine aldehyde-adenine dinucleotide))pyruvate 3-RAP |
| PubChem Compound | 194852 |
| Last Modified | Nov 11 2021 |
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